Cas no 33863-78-4 (4-Methyl-N-(3-methylbenzyl)aniline)

• Product Name: 4-Methyl-N-(3-methylbenzyl)aniline
• CAS No: 33863-78-4
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 1078045
• PubChem ID: 13738742
• Update Time: 2025-04-20

4-Methyl-N-(3-methylbenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(3-methylbenzyl)aniline
• SCHEMBL25547404
• 4-methyl-N-[(3-methylphenyl)methyl]aniline
• 33863-78-4
• AKOS000243517

• MDL： MFCD03210609
• Inchi： 1S/C15H17N/c1-12-6-8-15(9-7-12)16-11-14-5-3-4-13(2)10-14/h3-10,16H,11H2,1-2H3
• InChI Key： ORCFSZPPMKXVGL-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 153.3±25.0 °C at 760 mmHg
• Flash Point: 52.5±19.0 °C
• Vapor Pressure: 4.3±0.3 mmHg at 25°C

4-Methyl-N-(3-methylbenzyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)